N-(4-(N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)sulfamoyl)phenyl)isobutyramide

Specification

• CAS No.: 952966-00-6
• Molecular Formula: C21H29N3O4S
• Molecular Weight: 419.54
• IUPAC Name: N-[4-[[1-(furan-2-ylmethyl)piperidin-4-yl]methylsulfamoyl]phenyl]-2-methylpropanamide
• Standard InChI: InChI=1S/C21H29N3O4S/c1-16(2)21(25)23-18-5-7-20(8-6-18)29(26,27)22-14-17-9-11-24(12-10-17)15-19-4-3-13-28-19/h3-8,13,16-17,22H,9-12,14-15H2,1-2H3,(H,23,25)
• Standard InChI Key: AAOOCWUUNZIXBZ-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)NC1=CC=C(C=C1)S(=O)(=O)NCC2CCN(CC2)CC3=CC=CO3

Introduction

Structural Components

• Furan Ring: The furan ring is a five-membered heterocyclic ring containing one oxygen atom. It is known for its stability and is often found in natural products and pharmaceuticals.

• Piperidine Ring: This is a six-membered heterocyclic ring containing one nitrogen atom. It is a common component in many drugs due to its ability to interact with biological targets.

• Sulfamoyl Group: This functional group is known for its presence in sulfonamides, which are used as antibacterial agents. The sulfamoyl group can also contribute to the compound's ability to interact with enzymes or receptors.

N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-3,4-dimethylbenzenesulfonamide

• CAS Number: 953140-09-5

• Molecular Formula: C19H26N2O3S

• Molecular Weight: 362.5 g/mol

• Notes: This compound shares a similar structure with the target compound but lacks the isobutyramide moiety. It is likely to have different pharmacological properties due to the absence of this group.

N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-5-methylisoxazole-3-carboxamide

• CAS Number: 1210143-27-3

• Molecular Formula: C16H21N3O3

• Molecular Weight: 303.36 g/mol

• Notes: This compound also contains a furan and piperidine ring but is linked to an isoxazole ring instead of a sulfamoyl group. Its pharmacological profile would likely differ significantly from the target compound.

Potential Applications

While specific data on N-(4-(N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)sulfamoyl)phenyl)isobutyramide is not available, compounds with similar structures are often investigated for their potential as pharmaceuticals. Sulfonamides, for example, are known for their antibacterial properties, and modifications to these structures can lead to compounds with different biological activities, such as anti-inflammatory or anticancer effects.

Data Table: Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)
N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-3,4-dimethylbenzenesulfonamide	953140-09-5	C19H26N2O3S	362.5
N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-5-methylisoxazole-3-carboxamide	1210143-27-3	C16H21N3O3	303.36
N-{1-[(Furan-2-ylmethyl)-thiocarbamoyl]-piperidin-4-yl}-3-methyl-benzamide	606112-43-0	C19H23N3O2S	357.5